Ethyl 2-amino-2-(2-fluorophenyl)acetate

• Molecular Formula: C10H12FNO2
• Molecular Weight: 197.21 g/mol
• IUPAC Name: ethyl 2-amino-2-(2-fluorophenyl)acetate
• InChI: InChI=1S/C10H12FNO2/c1-2-14-10(13)9(12)7-5-3-4-6-8(7)11/h3-6,9H,2,12H2,1H3
• InChI Key: VBUGKWGXLIAYNZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC=CC=C1F)N
• CAS No.: 500772-76-9

Description

Ethyl 2-amino-2-(2-fluorophenyl)acetate is a chemical compound with the molecular formula C10H12FNO2 and a molecular weight of 197.21 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Ethyl 2-amino-2-(2-fluorophenyl)acetate typically involves the reaction of ethyl bromoacetate with 2-fluoroaniline in the presence of a base such as sodium or potassium carbonate. The reaction is carried out in an organic solvent like ethanol or methanol under reflux conditions .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure consistent product quality and yield .

Chemical Reactions Analysis

Types of Reactions: Ethyl 2-amino-2-(2-fluorophenyl)acetate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines.

Substitution: It undergoes nucleophilic substitution reactions, particularly at the amino group.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents such as alkyl halides and acyl chlorides are commonly used.

Major Products Formed: The major products formed from these reactions include various substituted derivatives and amines, which are useful intermediates in the synthesis of pharmaceuticals and agrochemicals .

Scientific Research Applications

Ethyl 2-amino-2-(2-fluorophenyl)acetate has several applications in scientific research:

Chemistry: It serves as a versatile starting material for the synthesis of various biologically active compounds.

Biology: It is used in the study of enzyme inhibition and receptor binding due to its structural similarity to certain neurotransmitters.

Medicine: This compound is investigated for its potential use in the development of new drugs, particularly in the treatment of neurological disorders.

Industry: It is used in the synthesis of agrochemicals and other industrial chemicals.